Cas no 853234-55-6 (2,5-Bis(4-Bromophenyl)-p-xylene)

2,5-Bis(4-Bromophenyl)-p-xylene structure
853234-55-6 structure
Product Name:2,5-Bis(4-Bromophenyl)-p-xylene
CAS No:853234-55-6
MF:C20H16Br2
MW:416.149044036865
CID:856854
PubChem ID:12173627
Update Time:2024-10-26

2,5-Bis(4-Bromophenyl)-p-xylene Chemical and Physical Properties

Names and Identifiers

    • 4,4''-Dibromo-2',5'-dimethyl-1,1':4',1''-terphenyl
    • 1,1':4',1''-Terphenyl, 4,4''-dibromo-2',5'-dimethyl-
    • 2,5-Bis(4-Bromophenyl)-p-xylene
    • 4,4''-dibromo-2',5'-dimethyl-[1,1',4',1'']terphenyl
    • 4,4′′-Dibromo-2′,5′-dimethyl-1,1′:4′,1′′-terphenyl (ACI)
    • 1,4-Bis(4-bromophenyl)-2,5-dimethylbenzene
    • SCHEMBL13779987
    • 2,5-Di(4-bromophenyl)-1,4-diemthylbenzene
    • MFCD11855950
    • DTXSID20479173
    • BS-22808
    • 853234-55-6
    • CS-0211835
    • DB-364381
    • AKOS015835663
    • MDL： MFCD11855950
    • Inchi： 1S/C20H16Br2/c1-13-11-20(16-5-9-18(22)10-6-16)14(2)12-19(13)15-3-7-17(21)8-4-15/h3-12H,1-2H3
    • InChI Key： DLTBZPUNQPKBQY-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(C2C(C)=CC(C3C=CC(Br)=CC=3)=C(C)C=2)=CC=1

Computed Properties

  • Exact Mass: 413.96200
  • Monoisotopic Mass: 413.96188g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.1
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0.00000
  • LogP: 7.16240

2,5-Bis(4-Bromophenyl)-p-xylene Customs Data

  • HS CODE：2903999090
  • Customs Data：

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

2,5-Bis(4-Bromophenyl)-p-xylene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019115974-5g
4,4''-Dibromo-2',5'-dimethyl-1,1':4',1''-terphenyl
 853234-55-6 95%
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TRC
B694933-25mg
2,5-Bis(4-Bromophenyl)-p-xylene
 853234-55-6
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 853234-55-6
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B694933-100mg
2,5-Bis(4-Bromophenyl)-p-xylene
 853234-55-6
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 $ 121.00 2023-04-18
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B694933-250mg
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 853234-55-6
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 $ 207.00 2023-04-18
1PlusChem
1P003GCN-250mg
4,4''-Dibromo-2',5'-dimethyl-1,1':4',1''-terphenyl
 853234-55-6 95%
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1PlusChem
1P003GCN-1g
4,4''-Dibromo-2',5'-dimethyl-1,1':4',1''-terphenyl
 853234-55-6 95%
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1PlusChem
1P003GCN-5g
4,4''-Dibromo-2',5'-dimethyl-1,1':4',1''-terphenyl
 853234-55-6 95%
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A2B Chem LLC
AB60359-250mg
2,5-Bis(4-Bromophenyl)-p-xylene
 853234-55-6 95%
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 $97.00 2024-04-19
A2B Chem LLC
AB60359-1g
2,5-Bis(4-Bromophenyl)-p-xylene
 853234-55-6 95%
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 $271.00 2024-04-19

2,5-Bis(4-Bromophenyl)-p-xylene Production Method

Production Method 1

5467-74-3 5467-74-3
1124-08-9 1124-08-9
853234-55-6 853234-55-6
Reaction Conditions
1.1 Reagents: Sodium carbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Ethanol ,  Toluene ,  Water ;  12 h, 90 °C
Reference
Overcoming Steric Hindrance in Aryl-Aryl Homocoupling via On-Surface Copolymerization
Urgel, Jose I.; et al, ChemPhysChem, 2019, 20(18), 2360-2366

Production Method 2

589-87-7 589-87-7
303006-89-5 303006-89-5
853234-55-6 853234-55-6
Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Tetrahydrofuran ;  6 h, reflux
Reference
Synthesis of a Double Spiro-Polyindenofluorene with a Stable Blue Emission
Vak, Doojin; et al, Organic Letters, 2005, 7(19), 4229-4232

Production Method 3

589-87-7 589-87-7
303006-89-5 303006-89-5
853234-55-6 853234-55-6
Reaction Conditions
1.1 Catalysts: Tetrakis(triphenylphosphine)palladium
Reference
High Performance n-Type Field-Effect Transistors Based on Indenofluorenedione and Diindenopyrazinedione Derivatives
Nakagawa, Tomohiro; et al, Chemistry of Materials, 2008, 20(8), 2615-2617

Production Method 4

589-87-7 589-87-7
303006-89-5 303006-89-5
853234-55-6 853234-55-6
Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Tetrahydrofuran ,  Water ;  3 d, 75 °C
Reference
Planarity of terphenyl rings possessing o-carborane cages: turning on intramolecular-charge-transfer-based emission
So, Hyunhee; et al, Chemical Communications (Cambridge, 2019, 55(96), 14518-14521

Production Method 5

1074-24-4 1074-24-4
61676-62-8 61676-62-8
853234-55-6 853234-55-6
Reaction Conditions
1.1 Reagents: tert-Butyllithium Solvents: Tetrahydrofuran ;  -80 °C; -80 °C; 12 h, -80 °C → -40 °C; -40 °C → -80 °C
1.2 Solvents: Tetrahydrofuran ;  1 h, -80 °C; -80 °C → rt
2.1 Reagents: Potassium carbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Tetrahydrofuran ;  6 h, reflux
Reference
Synthesis of a Double Spiro-Polyindenofluorene with a Stable Blue Emission
Vak, Doojin; et al, Organic Letters, 2005, 7(19), 4229-4232

Production Method 6

1074-24-4 1074-24-4
73183-34-3 73183-34-3
853234-55-6 853234-55-6
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Dimethylformamide ;  12 h, 170 °C; cooled
1.2 Reagents: Water Solvents: Diethyl ether
2.1 Reagents: Potassium carbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Tetrahydrofuran ,  Water ;  3 d, 75 °C
Reference
Planarity of terphenyl rings possessing o-carborane cages: turning on intramolecular-charge-transfer-based emission
So, Hyunhee; et al, Chemical Communications (Cambridge, 2019, 55(96), 14518-14521

Production Method 7

76347-13-2 76347-13-2
1074-24-4 1074-24-4
853234-55-6 853234-55-6
Reaction Conditions
1.1 Reagents: tert-Butyllithium
2.1 Catalysts: Tetrakis(triphenylphosphine)palladium
Reference
High Performance n-Type Field-Effect Transistors Based on Indenofluorenedione and Diindenopyrazinedione Derivatives
Nakagawa, Tomohiro; et al, Chemistry of Materials, 2008, 20(8), 2615-2617

2,5-Bis(4-Bromophenyl)-p-xylene Raw materials

2,5-Bis(4-Bromophenyl)-p-xylene Preparation Products

2,5-Bis(4-Bromophenyl)-p-xylene Related Literature

Related Categories

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